1-Methyl-1H-1,2,3-triazole-5-sulfinic acid

• Molecular Formula: C3H5N3O2S
• Molecular Weight: 147.16 g/mol
• IUPAC Name: 3-methyltriazole-4-sulfinic acid
• InChI: InChI=1S/C3H5N3O2S/c1-6-3(9(7)8)2-4-5-6/h2H,1H3,(H,7,8)
• InChI Key: UOFSBFKSHVLYQP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)S(=O)O

Description

1-Methyl-1H-1,2,3-triazole-5-sulfinicacid is a heterocyclic compound that belongs to the class of triazoles Triazoles are five-membered rings containing three nitrogen atoms and two carbon atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Methyl-1H-1,2,3-triazole-5-sulfinicacid can be synthesized through various methods. One common approach involves the reaction of 1-methyl-1H-1,2,3-triazole with sulfur dioxide and an oxidizing agent. The reaction typically occurs under mild conditions and can be carried out in an aqueous medium .

Industrial Production Methods: Industrial production of 1-methyl-1H-1,2,3-triazole-5-sulfinicacid often involves large-scale synthesis using continuous flow reactors. This method ensures high yield and purity of the compound. The use of catalysts and optimized reaction conditions further enhances the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-1H-1,2,3-triazole-5-sulfinicacid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the sulfinic acid group to a sulfide.

Substitution: The triazole ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed:

Oxidation: Sulfonic acids.

Reduction: Sulfides.